Cas no 29122-68-7 (Atenolol)

• Product Name: Atenolol
• CAS No: 29122-68-7
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• MDL: MFCD00057645
• CID: 53433
• PubChem ID: 24277748
• Update Time: 2026-05-14

Atenolol Chemical and Physical Properties

Names and Identifiers

• 2-(4-(2-Hydroxy-3-(isopropylamino)propoxy)phenyl)acetamide
• noten
• (RS)-ATENOLOL
• (RS)-4-[2-HYDROXY-3-[(1-METHYLETHYL)AMINO]PROPOXY]BENZENEACETAMIDE
• TENORMIN
• tenlol
• 1-p-carbamoylmethylphenoxy-3-isopropylamino-2-propanol
• 2-(p-(2-hydroxy-3-(isopropylamino)propoxy)phenyl)-acetamid
• 2-(p-(2-hydroxy-3-(isopropylamino)propoxy)phenyl)acetamide
• Atenolol
• (+/-)Atenolol
• 2-[4-(2-Hydroxy-3-Isopropylaminopropoxy)Phenyl]Acetamide
• 2-{4-[2-Hydroxy-3-(isopropylamino)propoxy]-phenyl}acetamide
• Atenolol solution
• (±)-4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]benzeneacetamide
• 2-[4-[2-hydroxy-3-(1-methylethylamino)propoxy]phenyl]ethanamide
• 4-(2'-Hydroxy-3'-((1-methylethyl)amino)propoxy)-benzeneacetamide
• 4-(2-hydroxy-3-[(1-methylethyl)amino]propoxy)benzeneacetamide
• Alinor
• Altol
• Anselol
• Apo-atenolol
• Aspartame
• Ateni
• atenol
• Seles
• Unilo
• uniloc
• Xaten
• DL-Atenolol
• 4-[2′-Hydroxy-3′-(isopropylamino)propoxy]phenylacetamide
• Atenolol Hydrochloride
• Tenormine
• Normiten
• Blokium
• Tenoblock
• Prenormine
• Betablok
• Atehexal
• Selobloc
• Myocord
• Cuxanorm
• Duraatenolol
• Normalol
• Evitocor
• Betacard
• Premorine
• Farnormin
• Corotenol
• Atcardil
• Vascoten
• Tensimin
• Tenoprin
• Internolol
• Atenblock
• Vericordin
• Prenolol
• Antipressan
• Tredol
• Hipres
• Atenil
• Atendol
• Stermin
• Serten
• Ibinolo
• Atenet
• Wesipin
• Tenolol
• Lotenal
• Tenidon
• Oraday
• Hypoten
• Aterol
• Atereal
• Atecard
• Seles beta
• Felo-Bits
• Lo-ten
• Juve
• Atenolol for system suitability

• MDL： MFCD00057645
• Inchi： 1S/C14H22N2O3/c1-10(2)16-8-12(17)9-19-13-5-3-11(4-6-13)7-14(15)18/h3-6,10,12,16-17H,7-9H2,1-2H3,(H2,15,18)
• InChI Key： METKIMKYRPQLGS-UHFFFAOYSA-N
• SMILES： O(C1C([H])=C([H])C(C([H])([H])C(N([H])[H])=O)=C([H])C=1[H])C([H])([H])C([H])(C([H])([H])N([H])C([H])(C([H])([H])[H])C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 266.16300
• Monoisotopic Mass: 266.163043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.2
• Topological Polar Surface Area: 84.6

Experimental Properties

• Color/Form: White powder
• Density: 1.0807 (rough estimate)
• Melting Point: 146-148°C
• Boiling Point: 508°C at 760 mmHg
• Flash Point: 2℃
• Refractive Index: 1.5110 (estimate)
• Solubility: H2O: 0.3 mg/mL
• PSA: 84.58000
• LogP: 1.54330
• Solubility: water
• Merck: 14,859
• pka: 9.6(at 25℃)

Atenolol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R22: harmful if swallowed.
• Safety Instruction： S22; S24/25; S36; S26
• RTECS：AC3600000
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38; R20/21/22
• HazardClass：IRRITANT
• Toxicity：LD50 in mice, rats (mg/kg): 2000, 3000 orally; 98.7, 59.24 i.v. (Fitzgerald)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides
• Pharmaceutical and Biochemical Products Medical Disease Classifications